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CAS No.: 55510-04-8
Cat. No.: B187610
Get Quote
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Executive Summary: The Hazard Profile

Dinitroglycoluril (DNGU) (CAS: 55510-04-8) is a secondary high explosive and a precursor to
TNAZ (1,3,3-trinitroazetidine) and Tetranitroglycoluril (TNGU).[1][2] Unlike standard laboratory
reagents, DNGU possesses a Division 1.1 mass explosion hazard profile when dry.[1][2]

Critical Warning: DNGU is chemically stable at room temperature but exhibits shock and friction
sensitivity.[1][2] Inappropriate disposal attempts (e.g., dry scraping, rapid heating, or mixing
with incompatible solvents like acetone in basic conditions) can result in detonation.[1][2]

The Directive: This guide prioritizes Chemical Desensitization followed by Professional
Incineration. In-lab chemical destruction (Alkaline Hydrolysis) is provided as a secondary
protocol for stabilizing trace residues or small quantities (<5g) where immediate off-site
removal is logistically impossible.[1][2]

Part 1: Chemical Profile & Hazard Assessment[1]

The following data dictates the handling protocols described in this guide.
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Property

Value/Characteristic

Operational Implication

Molecular Formula

C4HaNeOs

High nitrogen content;

energetic decomposition.[1][2]

DMSO, DMF (Good); Water

Crucial: Aqueous neutralization

Solubility o

(Insoluble) fails without a co-solvent.[1][2]

. Stable < 200°C; Decomposes Do not autoclave.[1][2] Do not

Stability

> 240°C heat to dry.[1][2]

o ] Keep away from metal
o Oxidizer; Reacts with strong .

Reactivity powders (Al, Mg) and hydrides.

reducers

[11[2]
o Must be declared as "Reactive

RCRA Code D003 (Reactivity)

Waste" for manifest.[1][2]

Impact Sensitivity

Moderate (Less than RDX,
higher than TNT)

Never handle dry powder with

metal spatulas.[1][2]

Part 2: Pre-Disposal Stabilization (The "Wet

Method")[2]

Before any disposal method is attempted, the material must be desensitized. Dry DNGU is an

immediate explosion hazard.[1][2]

Protocol:

o Wetting: Immediately wet any solid DNGU with a mixture of Water (70%) and Ethanol (30%).
[1][2] The ethanol reduces surface tension, ensuring the hydrophobic crystals are fully

coated.

o Container: Store wetted material in a conductive plastic (antistatic) or borosilicate glass

container.[1][2] Avoid standard polyethylene if dry friction is a risk.[1][2]

» Labeling: Label clearly: "DANGER: WETTED EXPLOSIVE - DINITROGLYCOLURIL - DO

NOT DRY."
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Part 3: Disposal Decision Matrix

Use the following logic flow to determine the correct disposal route for your specific situation.

Start: Assess Material State

Is quantity > 5 grams?

Is it pure solid?

No (Residue/Solution) Yes (Too dangerous for lab treatment)

Is it in Solution? Yes (Preferred)

Dissolved in DMSO/DMF \ Precipitated/Unknown

ROUTE B: Chemical Hydrolysis

ROUTE A: Professional Incineration

(In-Lab Destruction) (Lab Pack Service)

Click to download full resolution via product page

Figure 1: Decision matrix for DNGU disposal. Note that professional incineration is always the
preferred route for bulk quantities.
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Part 4: Route A - Professional Waste Management
(Preferred)[1][2]

This method transfers liability to a licensed hazardous waste facility (TSDF).[1][2] It is the only
compliant method for bulk quantities.[2]

Preparation: Ensure material is wetted (at least 20% by weight water/ethanol).[1][2]

Packaging: Place the primary container into a secondary containment bag.

Lab Packing: Place in a UN-rated drum (steel or poly) filled with vermiculite.

Manifesting:

o Chemical Name: 1,4-Dinitroglycoluril (Wetted).[1][2]
o Hazards: Explosive (1.1D), Flammable Solid.[1][2]

o Codes: D003 (Reactive).

e Vendor Notification: You must explicitly inform the waste vendor of the explosive nature.
Standard "lab pack” chemists may not recognize "DNGU" immediately.[1][2]

Part 5: Route B - Chemical Hydrolysis (In-Lab
Destruction)[1][2]

Scope: Use this ONLY for trace residues (glassware cleaning) or small quantities (<5g) where
off-site disposal is impossible. Mechanism: Alkaline hydrolysis removes the nitro groups,
decomposing the energetic backbone into inert glycoluril and nitrate salts.

Reagents Required[2][3][4]
e Solvent: Dimethyl Sulfoxide (DMSO) - Required to dissolve DNGU.[1][2]
o Base: 5M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH).[1][2]

e Cooling: Ice-water bath.[1][2]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://www.benchchem.com/product/b187610/docs?utm_src=pdf-body#dinitroglycoluril-dngu-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step-by-Step Protocol

o Dissolution (The Rate Limiting Step):
o Dissolve the DNGU residue in DMSO.[2]

o Note: DNGU is insoluble in water.[1][2] If you add aqueous base directly to the solid, it will
not react; it will remain an explosive solid sitting in a base bath. It must be in solution.

o Controlled Hydrolysis:

[¢]

Place the DMSO/DNGU solution in an ice bath (0-5°C). The reaction is exothermic.[2]

[¢]

Slowly add 5M NaOH (aq) dropwise with stirring.

[e]

Ratio: Maintain a molar excess of base (at least 10:1 Base:DNGU).

o

Observation: The solution may turn yellow/orange (formation of intermediate complexes)
and then fade.[2]

o Digestion:
o Allow the mixture to stir at room temperature for 24 hours.
o Validation: Verify no precipitate remains.[1][2]
» Neutralization & Disposal:
o The resulting solution contains Glycoluril, Sodium Nitrate, and Sodium Nitrite.[1]

o Adjust pH to ~7-9 using dilute Sulfuric Acid (H2S0a4).[1][2] Caution: Do not acidify below
pH 4, as Nitrous Acid (HNO2) may form toxic NOx fumes.[1][2]

o Dispose of the liquid as Hazardous Waste (Oxidizer/Toxic).[2] Do not pour down the drain.

Hydrolysis Workflow Visualization
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Final Waste Stream
Nitrates + Glycoluril

5. Neutralize to pH 8
(Dilute H2S04)

1. Dissolve DNGU 2. Cool to 0°C 3. Add 5M NaOH D > 4 Stir 24h
- (Denitrati

in DMSO (Ice Bath) (Dropwise)

Click to download full resolution via product page

Figure 2: Chemical destruction workflow. The use of DMSO is critical for solubilization prior to
hydrolysis.

Part 6: Emergency Contingencies
Spills (Solid)[1][2]

o Evacuate: Clear the immediate area (radius 10m).
« |solate: Do not attempt to sweep dry powder.[1][2] Friction triggers detonation.[1][2]
o Saturate: Gently mist the spill with the Water/Ethanol mixture from a distance.[2]

o Collect: Once thoroughly wet, use conductive plastic scoops to transfer to a waste container.

[1][]

Spills (In Solution)

e Absorb: Use inert absorbents (Vermiculite or Diatomaceous Earth).[1][2]

e Avoid: Do NOT use paper towels or sawdust.[1][2] If the solvent evaporates, the nitro-
compound dries on the combustible cellulose, creating a high-surface-area explosive (similar
to Nitrocellulose).[1][2]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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